Cas no 1384424-50-3 ((3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride)

• Product Name: (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride
• CAS No: 1384424-50-3
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• CID: 4595780
• PubChem ID: 71755423
• Update Time: 2025-06-10

(3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, β-amino-2-chloro-, hydrochloride (1:1), (βS)-
• (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride

• Inchi： 1S/C9H11ClN2O.ClH/c10-7-4-2-1-3-6(7)8(11)5-9(12)13;/h1-4,8H,5,11H2,(H2,12,13);1H/t8-;/m0./s1
• InChI Key： DVGYKGWYBQLESF-QRPNPIFTSA-N
• SMILES： [C@H](C1C=CC=CC=1Cl)(N)CC(=O)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride

Introduction to (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride (CAS No. 1384424-50-3)

Compound CAS No. 1384424-50-3, specifically identified as (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique stereochemical configuration and structural features, has garnered considerable attention due to its potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in medicinal chemistry.

The< strong>(3S)-configuration of the amine group in this molecule is particularly noteworthy, as stereochemistry plays a crucial role in the biological activity and pharmacokinetic properties of many pharmaceutical agents. Research in the field of chiral drugs has demonstrated that the spatial arrangement of atoms can profoundly influence a compound's efficacy and safety profiles. In this context, (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride stands out as a promising structure for developing novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. The< strong>2-chlorophenyl moiety introduces a polar aromatic ring system that can engage in various non-covalent interactions with proteins and enzymes. This feature is particularly relevant for designing molecules that exhibit high selectivity and binding affinity. Studies have shown that such aromatic chlorinated compounds often exhibit enhanced metabolic stability, which is a critical factor in drug design.

The hydrochloride form of this compound not only improves its solubility in aqueous solutions but also ensures better pharmacokinetic behavior. This is essential for achieving optimal drug delivery and therapeutic efficacy. The amine group, being basic in nature, can form salt bridges with acidic residues in biological targets, further enhancing binding interactions. Such properties make (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride a versatile scaffold for developing small-molecule inhibitors or activators.

In the context of drug discovery, the< strong>amino group at the C-3 position serves as a key functional moiety for further derivatization. This allows chemists to modify the compound's properties by introducing additional substituents or side chains. Such modifications can fine-tune the pharmacological profile, including potency, selectivity, and duration of action. The ability to tailor these properties makes (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride an attractive candidate for lead optimization campaigns.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in drug design. By systematically varying structural features such as the stereochemistry of the amine group or the substitution pattern on the aromatic ring, researchers can identify optimal molecular architectures. The< strong>2-chlorophenyl substituent, for instance, has been shown to enhance binding affinity to certain enzyme targets due to its ability to engage π-stacking interactions and hydrogen bonding networks.

The development of novel therapeutic agents often involves rigorous testing to assess their safety and efficacy. Preclinical studies using (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride have provided valuable insights into its potential applications. These studies have highlighted its potential as an inhibitor or modulator of various biological pathways relevant to human health and disease. The compound's unique structural features make it a promising candidate for further exploration in both academic and industrial settings.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as asymmetric synthesis or chiral resolution have been utilized to obtain the desired (S)-configuration at the amine group.

The hydrochloride salt form is particularly advantageous for formulation purposes, as it enhances stability and bioavailability. This is crucial for ensuring that the drug remains effective throughout its shelf life and is efficiently absorbed by biological systems after administration. The solubility profile of (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride also facilitates its use in various dosage forms, including oral tablets or injectable solutions.

In conclusion, (3S)-3-amino-3-(2-chlorophenyl)propanamide hydrochloride (CAS No. 1384424-50-3) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features, including stereochemistry and functional groups, make it a valuable scaffold for drug discovery efforts. Ongoing research continues to explore its full potential, paving the way for novel treatments that address unmet medical needs.